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Compound of Interest

Compound Name:
5-Bromospiro[indoline-3,4'-

piperidin]-2-one

CAS No.: 920023-50-3

Cat. No.: B3033176

Get Quote

CAS Registry Number: 849227-80-3 (Free Base) | 1707713-79-8 (Hydrochloride Salt)

Molecular Formula: C₁₂H₁₃BrN₂O Molecular Weight: 281.15 g/mol (79Br) / 283.15 g/mol (81Br)

Structural Overview & Numbering System
Correct interpretation of NMR data requires a rigorous numbering scheme. This spiro-

compound features an oxindole core fused at the C3 position to a piperidine ring.

Structural Diagram (Graphviz)
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Caption: Numbering scheme for 5-Bromospiro[indoline-3,4'-piperidin]-2-one. C3 is the

quaternary spiro center.

Mass Spectrometry (MS) Analysis
Mass spectrometry provides the primary confirmation of the brominated scaffold. The presence

of bromine creates a distinct isotopic signature.

Expected Data
Parameter Value Notes

Ionization Mode ESI+ (Electrospray Ionization)
Positive mode is preferred due

to basic secondary amine.

Molecular Ion [M+H]⁺ 281.0 / 283.0

1:1 intensity ratio is diagnostic

for a mono-brominated

compound (⁷⁹Br/⁸¹Br).

Fragment Ions 202, 174
Loss of Br (M-79/81) and

subsequent loss of CO (M-28).

Mechanism of Fragmentation
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The secondary amine in the piperidine ring is the primary site of protonation. Under high

collision energy, the piperidine ring may undergo retro-Diels-Alder-like cleavage or loss of the

bromine radical.

Infrared Spectroscopy (IR)
IR is used to validate the functional group integrity, specifically the lactam ring and the

secondary amine.

Functional Group Wavenumber (cm⁻¹) Description

N-H Stretch (Amide) 3150 – 3250

Broad, medium intensity.

Characteristic of the oxindole

lactam NH.

N-H Stretch (Amine) 3300 – 3400

Weaker, sharper band. Often

overlapped by the amide

stretch.

C=O Stretch (Lactam) 1690 – 1715

Strong, sharp peak. The 5-

membered lactam ring strain

shifts this higher than typical

amides.

C=C Stretch (Ar) 1610, 1470
Aromatic ring breathing

modes.

C-Br Stretch 500 – 600
Fingerprint region. Strong

absorption.

Nuclear Magnetic Resonance (NMR)
The NMR data below distinguishes the unique spiro-connectivity. Data is presented for the

Hydrochloride Salt in DMSO-d₆, as this is the most stable and common isolation form for this

intermediate.

¹H NMR (400 MHz, DMSO-d₆)
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Note: In the free base, the NH protons will shift or disappear (exchange), and aliphatic protons

will shield slightly.
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Shift (δ ppm) Multiplicity Integration Assignment
Mechanistic
Insight

10.65 s (br) 1H Indole NH (N1)

Deshielded by

the adjacent

carbonyl and

aromatic ring

current.

9.00 - 9.20 br s 2H Piperidine NH₂⁺

Seen only in salt

forms. Broad due

to exchange and

quadrupolar

relaxation.

7.62 d (J=2.0 Hz) 1H Ar-H4

The "meta"

coupling (J=2.0)

to H6.

Deshielded by

the spiro-center

anisotropy.

7.43
dd (J=8.2, 2.0

Hz)
1H Ar-H6

Doublet of

doublets.

Coupled to H7

(ortho) and H4

(meta).

6.85 d (J=8.2 Hz) 1H Ar-H7

Ortho to the

electron-donating

NH group,

making it the

most shielded

aromatic proton.

3.30 - 3.45 m 2H Pip-H2'/H6' (eq) Equatorial

protons adjacent

to nitrogen.

Deshielded by
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positive charge

in salt.

3.05 - 3.15 m 2H Pip-H2'/H6' (ax)

Axial protons

adjacent to

nitrogen.

1.95 - 2.10 m 2H Pip-H3'/H5'

Protons beta to

nitrogen, closer

to the spiro

center.

1.80 - 1.90 m 2H Pip-H3'/H5'

Remaining

methylene

protons.

¹³C NMR (100 MHz, DMSO-d₆)
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Shift (δ ppm) Type Assignment Notes

179.5 Cq C=O (C2)
Characteristic

oxindole carbonyl.

141.8 Cq Ar-C7a
Quaternary carbon

attached to N1.

135.2 Cq Ar-C3a
Quaternary carbon at

the ring junction.

130.8 CH Ar-C6

126.5 CH Ar-H4

113.2 Cq Ar-C5 (C-Br)

Upfield shift due to the

heavy atom effect of

Bromine.

111.0 CH Ar-C7

45.5 Cq C3 (Spiro)
The quaternary spiro

center.

40.8 CH₂ Pip-C2'/C6'
Carbons alpha to the

piperidine nitrogen.

28.5 CH₂ Pip-C3'/C5'
Carbons beta to the

piperidine nitrogen.

Experimental Protocols
Protocol A: NMR Sample Preparation (Salt Form)

Selection: Use DMSO-d₆ (99.9% D) for HCl salts to ensure solubility and prevent

aggregation.

Concentration: Dissolve 5–10 mg of the compound in 0.6 mL of solvent.

Tube: Use a high-quality 5mm NMR tube (Wilmad 507-PP or equivalent) to minimize

shimming errors.
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Acquisition: Set relaxation delay (d1) to ≥ 2.0 seconds to allow full relaxation of the

quaternary spiro carbons in ¹³C experiments.

Protocol B: Free Base Liberation for Analysis
If the salt peaks obscure the aliphatic region, convert to free base in situ:

Dissolve 10 mg of the HCl salt in CDCl₃ (0.6 mL).

Add 1 drop of D₂O and shake (to wash out HCl) OR add solid Na₂CO₃ directly to the NMR

tube, shake, and filter.

Result: The piperidine NH will appear as a broad singlet around 1.5–2.0 ppm, and the alpha-

protons (H2'/H6') will shift upfield to ~3.0 ppm.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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